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Compound of Interest

Compound Name: CellTracker Orange CMRA Dye

Cat. No.: B12390478 Get Quote

Introduction
CellTracker Orange CMRA Dye is a fluorescent probe designed for the long-term tracking of

living cells through multiple generations.[1][2][3] Its ability to be well-retained in cells for at least

72 hours, coupled with its low cytotoxicity at working concentrations, makes it an invaluable tool

for a variety of cell-based assays.[4][5][6] This dye is suitable for monitoring cell movement,

location, proliferation, migration, chemotaxis, and invasion.[3][7] CellTracker Orange CMRA

freely passes through the cell membrane. Once inside, it is transformed into a cell-impermeant

product, ensuring it is passed to daughter cells but not to adjacent cells in a population.[4][5][8]

Properties and Specifications
A summary of the key quantitative data for CellTracker Orange CMRA Dye is presented below

for easy reference.
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Property Value Reference

Excitation Maximum 541 nm - 553 nm [2][4][9]

Emission Maximum 565 nm - 576 nm [2][9][10]

Molecular Formula C30H25Cl2NO5 [9][11]

Molecular Weight 550.43 [9][11]

Recommended Working

Concentration (Long-term, >3

days)

5 - 25 µM [6][8]

Recommended Working

Concentration (Short-term,

e.g., viability)

0.5 - 5 µM [6][8]

Incubation Time 15 - 45 minutes [3][4][8]

Retention Time At least 72 hours [4][5][6]

Mechanism of Action
The mechanism of CellTracker Orange CMRA Dye involves a multi-step process that ensures

its retention within viable cells.
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Caption: Mechanism of CellTracker Orange CMRA Dye retention.

Initially, the dye, being membrane-permeable, passively diffuses across the cell membrane into

the cytoplasm.[4][5] Inside the cell, cytosolic esterases cleave a component of the dye, which

activates its fluorescence.[5][6] The reactive chloromethyl group on the dye then conjugates

with thiol groups, a reaction mediated by glutathione S-transferase (GST).[4][5][8] This results

in a cell-impermeant fluorescent conjugate that is well-retained within the cell and can be

passed on to subsequent generations.[4][5]

Experimental Protocols
The following are generalized protocols for staining both suspension and adherent cells.

Optimal conditions may vary depending on the cell type and experimental design.

Reagent Preparation
Prepare a 10 mM Stock Solution: Before opening, allow the vial of CellTracker Orange
CMRA Dye to warm to room temperature. Dissolve the lyophilized powder in high-quality,

anhydrous dimethyl sulfoxide (DMSO).

Prepare the Final Working Solution: Dilute the 10 mM stock solution in serum-free medium to

the desired final working concentration (typically between 0.5 µM and 25 µM). It is crucial to

use a serum-free medium as serum components can interfere with staining. Warm the

working solution to 37°C before use.

Staining Protocol for Suspension Cells
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Start with cells in suspension

Centrifuge to pellet cells

Resuspend in pre-warmed working solution

Incubate for 15-45 min at 37°C

Centrifuge to pellet cells

Resuspend in fresh, pre-warmed medium

Proceed with downstream analysis

Click to download full resolution via product page

Caption: Workflow for staining suspension cells.

Begin with cells cultured in an appropriate medium.

Harvest the cells by centrifugation to form a pellet.[10][11]

Gently resuspend the cell pellet in the pre-warmed CellTracker Orange CMRA working

solution.[8][10][11]
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Incubate the cells for 15 to 45 minutes under the appropriate growth conditions (e.g., 37°C,

5% CO2).[4][10][11]

After incubation, centrifuge the cells to form a pellet and aspirate the supernatant.

Wash the cells by resuspending them in fresh, pre-warmed, complete culture medium.

Centrifuge the cells again and resuspend them in fresh medium for downstream applications.

Staining Protocol for Adherent Cells

Start with adherent cells

Remove culture medium

Add pre-warmed working solution

Incubate for 15-45 min at 37°C

Remove working solution

Add fresh, pre-warmed medium

Proceed with downstream analysis
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Caption: Workflow for staining adherent cells.

Grow adherent cells on a suitable culture vessel (e.g., coverslips, petri dish).

When cells reach the desired confluency, remove the culture medium.

Add the pre-warmed CellTracker Orange CMRA working solution to the cells.

Incubate the cells for 15 to 45 minutes under appropriate growth conditions.[4]

Remove the working solution and replace it with fresh, pre-warmed, complete culture

medium.

The cells are now ready for imaging or other analyses.

Applications
CellTracker Orange CMRA Dye is a versatile tool for a range of applications in cell biology

research:

Multigenerational Cell Tracking: The dye's excellent retention allows for the tracking of cell

division and fate over extended periods.[1][2][3]

Cell Migration and Invasion Assays: The stable fluorescent signal enables the visualization

and quantification of cell movement in various experimental models.[3][4]

Co-culture and Cell-Cell Interaction Studies: Labeled cells can be easily distinguished from

unlabeled populations in co-culture experiments.[4]

Flow Cytometry: The dye's spectral properties make it suitable for use in flow cytometry

panels, especially for multiplexing with green fluorescent proteins or dyes.[1][2]

Cytotoxicity and Viability Assays: While primarily a tracking dye, it can be used in shorter-

term viability assays.[4][6]

Important Considerations
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Cytotoxicity: While generally having low toxicity, higher concentrations of the dye (e.g.,

greater than 5 µM for peripheral blood lymphocytes) can affect normal cell function.[5][6][8] It

is recommended to determine the optimal, lowest effective concentration for each cell type

and application.[6][8]

Fixation: The dye-protein conjugates can be fixed with aldehyde-based fixatives, allowing for

long-term sample storage.[4][12]

Handling: DMSO is known to facilitate the entry of organic molecules into tissues. Therefore,

appropriate personal protective equipment, including gloves and eye protection, should be

worn when handling the DMSO stock solution.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CellTracker Orange CMRA Dye: Application Notes and
Protocols for Multigenerational Cell Tracking]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12390478#celltracker-orange-cmra-dye-for-
multigenerational-cell-tracking]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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